Cas no 2172605-91-1 (5-ethyl-3-iodo-1-methyl-1H-1,2,4-triazole)

• Product Name: 5-ethyl-3-iodo-1-methyl-1H-1,2,4-triazole
• CAS No: 2172605-91-1
• MF: C₅H₈IN₃
• MW: 237.041592597961
• CID: 5943251
• PubChem ID: 147102027
• Update Time: 2025-10-30

5-ethyl-3-iodo-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-3-iodo-1-methyl-1H-1,2,4-triazole
• EN300-1590908
• 2172605-91-1

• Inchi： 1S/C5H8IN3/c1-3-4-7-5(6)8-9(4)2/h3H2,1-2H3
• InChI Key： BKVKTSHJBFFVPT-UHFFFAOYSA-N
• SMILES： IC1=NN(C)C(CC)=N1

Computed Properties

• Exact Mass: 236.97629g/mol
• Monoisotopic Mass: 236.97629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.7Ų

Additional information on 5-ethyl-3-iodo-1-methyl-1H-1,2,4-triazole

Recent Advances in the Study of 5-ethyl-3-iodo-1-methyl-1H-1,2,4-triazole (CAS: 2172605-91-1)

In recent years, the compound 5-ethyl-3-iodo-1-methyl-1H-1,2,4-triazole (CAS: 2172605-91-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique triazole core and iodine substitution, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. The presence of the iodine atom in its structure makes it a valuable intermediate for further functionalization through cross-coupling reactions, which are pivotal in the synthesis of complex bioactive molecules.

A recent study published in the Journal of Medicinal Chemistry explored the role of 5-ethyl-3-iodo-1-methyl-1H-1,2,4-triazole as a key building block in the synthesis of novel kinase inhibitors. The researchers utilized this compound in a series of palladium-catalyzed Suzuki-Miyaura coupling reactions to generate a library of triazole derivatives. These derivatives were subsequently screened for their inhibitory activity against a panel of kinases implicated in cancer progression. The results demonstrated that several derivatives exhibited potent and selective inhibition of specific kinases, with IC50 values in the low nanomolar range. This highlights the compound's utility in the development of targeted cancer therapies.

Another noteworthy application of 5-ethyl-3-iodo-1-methyl-1H-1,2,4-triazole was reported in a study focusing on antimicrobial agents. Researchers synthesized a series of triazole-containing compounds using this intermediate and evaluated their efficacy against multidrug-resistant bacterial strains. The findings revealed that certain derivatives displayed broad-spectrum antibacterial activity, particularly against Gram-positive pathogens such as Staphylococcus aureus and Enterococcus faecalis. The study also provided insights into the structure-activity relationship (SAR) of these compounds, emphasizing the importance of the iodine substituent in enhancing antimicrobial potency.

In addition to its pharmacological applications, 5-ethyl-3-iodo-1-methyl-1H-1,2,4-triazole has also been investigated in the field of agrochemistry. A recent patent application disclosed the use of this compound as a precursor for the synthesis of novel herbicides. The patented derivatives exhibited remarkable herbicidal activity against a variety of weeds, with minimal toxicity to crops. This innovation addresses the growing need for environmentally friendly agrochemicals that can combat herbicide-resistant weeds.

The synthetic versatility of 5-ethyl-3-iodo-1-methyl-1H-1,2,4-triazole is further underscored by its role in material science. A study published in Advanced Materials demonstrated its utility in the preparation of luminescent materials. By incorporating this compound into polymeric matrices, researchers achieved tunable emission properties, making it a promising candidate for applications in optoelectronic devices and sensors.

In conclusion, 5-ethyl-3-iodo-1-methyl-1H-1,2,4-triazole (CAS: 2172605-91-1) continues to be a molecule of great interest across multiple scientific disciplines. Its unique structural features and reactivity profile enable its use in diverse applications, from drug discovery to material science. Ongoing research is expected to uncover further potential uses for this compound, solidifying its position as a valuable tool in chemical and biological research.